Cas no 13140-83-5 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-)

• Product name: Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
• CAS No: 13140-83-5
• MF: C₂₇H₂₄N₄O₂
• MW: 436.50506
• CID: 119337
• PubChem ID: 518708

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• -(methylenedi-4,1-phenylene)bis[N'-phenyl-Urea ]
• N,N"-(methylenedi-4,1-phenylene)bis[N'-phenyl-Urea]
• 1,1'-(methanediyldibenzene-4,1-diyl)bis(3-phenylurea)
• N,N''-[methylenebis(4,1-phenylene)]bis(N'-phenylurea)
• SCHEMBL2891493
• Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-
• N-(4-{4-[(anilinocarbonyl)amino]benzyl}phenyl)-N'-phenylurea
• Oprea1_495477
• DTXSID2074613
• 13140-83-5
• 1-phenyl-3-[4-[[4-(phenylcarbamoylamino)phenyl]methyl]phenyl]urea
• Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-phenyl-
• 4,4'-Methylene di-carbanilide
• Oprea1_393066
• 1,1'-(methylenebis(4,1-phenylene))bis(3-phenylurea)
• N,N/-(methylenedi-4,1-phenylene)bis[N/'-phenyl-Urea]
• AKOS000492853
• Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-phenyl-

• Inchi： 1S/C27H24N4O2/c32-26(28-22-7-3-1-4-8-22)30-24-15-11-20(12-16-24)19-21-13-17-25(18-14-21)31-27(33)29-23-9-5-2-6-10-23/h1-18H,19H2,(H2,28,30,32)(H2,29,31,33)
• InChI Key： AFGPVXVFZRRJGM-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(CC2C=CC(NC(NC3C=CC=CC=3)=O)=CC=2)=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 436.19012
• Monoisotopic Mass: 436.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26